![molecular formula C22H26N2O4 B2366273 2-ethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide CAS No. 921868-34-0](/img/structure/B2366273.png)
2-ethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide
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Description
2-ethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide is a useful research compound. Its molecular formula is C22H26N2O4 and its molecular weight is 382.46. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Research on similar heterocyclic compounds has led to the development of novel synthesis methods for heterocyclic derivatives with potential pharmacological activities. For instance, novel synthetic pathways have been explored for creating benzodifuranyl, tetrazoles, and oxadiazepines derivatives, demonstrating significant anti-inflammatory and analgesic properties (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). These methods enrich the toolbox for synthesizing complex molecules with potential therapeutic uses.
Imaging Probes for Alzheimer's Disease
Another area of application involves the synthesis and evaluation of benzoxazole derivatives as probes for imaging cerebral β-amyloid plaques in Alzheimer's disease. This is exemplified by research on radiofluoro-pegylated phenylbenzoxazole derivatives, which displayed high affinity for β-amyloid aggregates, suggesting their utility in positron emission tomography (PET) imaging for Alzheimer's diagnosis (M. Cui, M. Ono, H. Kimura, et al., 2012).
Antibacterial Agents
Compounds with structural similarities have been explored for their antibacterial properties. For example, novel analogs of pyrazole-1-carboxamide derivatives were synthesized and showed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, without cytotoxicity to mammalian cells, indicating their potential as antibacterial agents (M. Palkar, A. Patil, G. Hampannavar, et al., 2017).
Nonlinear Optical (NLO) Properties
The synthesis and characterization of benzimidazole-tethered oxazepine heterocyclic hybrids have revealed their potential for nonlinear optical (NLO) applications. Computational studies on these compounds showed promising NLO properties, suggesting their application in novel materials with unusual and important physical properties (A. Almansour, N. Arumugam, R. Suresh Kumar, et al., 2016).
properties
IUPAC Name |
2-ethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O4/c1-5-24-17-12-11-15(13-19(17)28-14-22(3,4)21(24)26)23-20(25)16-9-7-8-10-18(16)27-6-2/h7-13H,5-6,14H2,1-4H3,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANLIFIKKROCDCS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3OCC)OCC(C1=O)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.